3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10ClFO2/c15-12-7-10(8-17)5-6-14(12)18-9-11-3-1-2-4-13(11)16/h1-8H,9H2
• InChI Key: AQTUFFAHCFQVJH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)COC2=C(C=C(C=C2)C=O)Cl)F
• Molecular Formula: C14H10ClFO2
• Molecular Weight: 264.68 g/mol

Description

3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde is a substituted benzaldehyde derivative characterized by a chloro group at the 3-position and a (2-fluorophenyl)methoxy group at the 4-position of the aromatic ring. The electron-withdrawing chloro and fluoro substituents influence its electronic properties, while the bulky (2-fluorophenyl)methoxy group contributes to steric effects, impacting reactivity and intermolecular interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde typically involves the reaction of 3-chloro-4-hydroxybenzaldehyde with 2-fluorobenzyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in a suitable solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to accommodate larger quantities. The process involves the same reactants and conditions but utilizes industrial reactors and continuous flow systems to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

Substitution: The chloro and fluoro substituents can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions to replace the chloro or fluoro groups.

Major Products Formed

Oxidation: 3-Chloro-4-[(2-fluorophenyl)methoxy]benzoic acid.

Reduction: 3-Chloro-4-[(2-fluorophenyl)methoxy]benzyl alcohol.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry

3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde serves as an intermediate in synthesizing more complex organic molecules. Its unique structural properties make it a valuable reagent in various chemical reactions, including:

• Oxidation: Conversion to carboxylic acid.
• Reduction: Formation of corresponding alcohol.
• Substitution Reactions: Involvement of chloro and fluoro groups in nucleophilic aromatic substitution.

Biology

This compound has been investigated for its potential biological activities, particularly:

• Antimicrobial Activity: Exhibits inhibitory effects against various bacterial strains.
• Anticancer Properties: Preliminary studies indicate it may induce apoptosis in cancer cell lines through the activation of specific signaling pathways.

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Enzyme Inhibition	Potential inhibition of metabolic enzymes

Anticancer Effects

In a study focusing on breast and prostate cancer cell lines, 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde demonstrated a dose-dependent reduction in cell viability. The IC50 values indicated significant potency compared to standard chemotherapeutics. The compound's ability to enhance the efficacy of existing drugs when used in combination therapies was also highlighted.

Antimicrobial Studies

Research has shown that this compound can effectively inhibit the growth of Gram-positive and Gram-negative bacteria, making it a candidate for further development as an antimicrobial agent. Specific studies reported minimal inhibitory concentrations (MIC) indicating its effectiveness against resistant strains.

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of this compound. Variations in substituents can significantly impact both antimicrobial and anticancer activities. For instance, modifications at the methoxy or halogen substituents could enhance potency or selectivity against specific targets.

Mechanism of Action

The mechanism of action of 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde is largely dependent on its functional groups. The aldehyde group can form Schiff bases with amines, which are important in various biochemical pathways. The chloro and fluoro substituents can influence the compound’s reactivity and interaction with enzymes and receptors, potentially affecting molecular targets and pathways involved in its biological activity .

Comparison with Similar Compounds

Key Observations :

• The target compound’s (2-fluorophenyl)methoxy group introduces significant steric bulk compared to simpler substituents like methoxy (SL113, SL114) or aliphatic chains .
• The electron-withdrawing fluorine in the 2-position of the phenyl group (target compound) contrasts with the meta-methoxy group in SL115 (4-(4-Chlorobut-2-ynyloxy)-3-methoxybenzaldehyde), altering electronic effects on the aromatic ring .

Yield Comparison :

Physical and Chemical Properties

Property	3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde	4-Chloro-2-fluoro-3-methoxybenzaldehyde	SL114
Solubility	Low in water; high in DCM, DMF	Moderate in polar solvents	Low in water
Melting Point	Not reported	Not reported	Not reported
Reactivity	Susceptible to nucleophilic aldehyde reactions	Similar aldehyde reactivity	Less reactive due to alkyne group

Electronic Effects :

• The fluorine in the (2-fluorophenyl) group enhances electrophilicity at the aldehyde position compared to non-fluorinated analogs .

Biological Activity

3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde is a compound of increasing interest in the field of medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde is C15H12ClF O2. The presence of both chlorine and fluorine atoms in its structure suggests that this compound may exhibit unique interactions with biological targets due to the electronegative nature of these halogens.

1. Antimicrobial Activity

Research indicates that 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde has demonstrated antimicrobial properties . In vitro studies have shown that it can inhibit the growth of various bacterial strains, making it a candidate for further development as an antimicrobial agent .

2. Anticancer Properties

The compound has also been investigated for its anticancer potential . Preliminary studies suggest that it may induce apoptosis in cancer cell lines through the activation of specific signaling pathways. For instance, it has been shown to affect the expression levels of proteins involved in cell cycle regulation and apoptosis .

The biological activity of 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde is thought to be mediated through several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes, disrupting metabolic pathways crucial for cell survival in pathogens and cancer cells .
• Receptor Modulation : It may interact with specific receptors, leading to altered cellular responses that promote apoptosis or inhibit proliferation .

Table 1: Summary of Biological Activities

Activity Type	Observations	References
Antimicrobial	Inhibition of bacterial growth
Anticancer	Induction of apoptosis in cancer cells
Enzyme Inhibition	Potential inhibition of metabolic enzymes

Case Study: Anticancer Effects

In a recent study, 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde was tested on various cancer cell lines, including breast and prostate cancer. The results indicated a dose-dependent reduction in cell viability, with IC50 values suggesting significant potency compared to standard chemotherapeutics . The study also highlighted the compound's ability to enhance the efficacy of existing drugs when used in combination therapies.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship (SAR) is crucial for optimizing the biological activity of 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde. Modifications at the methoxy or halogen substituents could lead to enhanced potency or selectivity against specific targets. For example, variations in the fluorine position on the phenyl ring have been shown to significantly impact both antimicrobial and anticancer activities .

Q & A

Q. What synthetic methodologies are commonly employed to prepare 3-Chloro-4-[(2-fluorophenyl)methoxy]benzaldehyde?

A two-step approach is typically used:

• Step 1 : Chlorination at the 3-position of 4-hydroxybenzaldehyde via electrophilic aromatic substitution using reagents like SOCl₂ or Cl₂ gas under controlled conditions.
• Step 2 : Etherification at the 4-position using 2-fluorobenzyl bromide in the presence of a base (e.g., K₂CO₃) and a polar aprotic solvent (e.g., DMF).
  • Critical Note : Optimize reaction time and temperature (e.g., 60–80°C for 12–24 hours) to minimize side reactions like over-alkylation .

Q. Which spectroscopic techniques are essential for structural confirmation?

• NMR : ¹H and ¹³C NMR to confirm the aldehyde proton (δ 9.8–10.2 ppm), chloro-substitution, and 2-fluorophenyl methoxy linkage.
• IR : Strong C=O stretch (~1700 cm⁻¹) and C-O-C ether vibrations (~1250 cm⁻¹).
• X-ray crystallography (if crystalline): Resolves spatial arrangement and validates bond angles, as demonstrated in analogous dialdehyde systems .

Q. How can researchers assess the compound’s stability under varying storage conditions?

• Thermal Stability : Use thermogravimetric analysis (TGA) to determine decomposition temperatures (e.g., >200°C for similar benzaldehydes) .
• Light Sensitivity : Store in amber vials at –20°C under inert gas (N₂/Ar) to prevent oxidation of the aldehyde group.
• HPLC Purity Checks : Monitor degradation products monthly .

Advanced Research Questions

Q. How can conflicting spectroscopic data (e.g., NMR splitting patterns) be resolved?

• Deuterated Solvents : Use DMSO-d₆ or CDCl₃ to eliminate solvent interference.
• 2D NMR (HSQC, HMBC) : Resolve overlapping signals and confirm through-space coupling, especially for fluorophenyl and methoxy groups .
• Cross-Validation : Compare with computational NMR predictions (e.g., DFT calculations) .

Q. What strategies optimize reaction yields in the presence of steric hindrance from the 2-fluorophenyl group?

• Catalyst Screening : Use phase-transfer catalysts (e.g., tetrabutylammonium bromide) to enhance nucleophilic substitution efficiency.
• Microwave-Assisted Synthesis : Reduce reaction time (e.g., 2–4 hours at 100°C) and improve regioselectivity .
• By-Product Analysis : Employ GC-MS or LC-MS to identify and quantify impurities like di-alkylated products .

Q. How can computational modeling predict the compound’s electronic properties for drug design?

• DFT Studies : Calculate frontier molecular orbitals (HOMO/LUMO) to assess reactivity and charge distribution.
• Docking Simulations : Model interactions with biological targets (e.g., enzymes) using software like AutoDock Vina, referencing pharmacodynamic data from analogous aldehydes .

Q. What methodologies identify and mitigate impurities during scale-up synthesis?

• HPLC-DAD/ELSD : Detect trace impurities (e.g., residual 4-hydroxybenzaldehyde).
• Recrystallization : Use ethanol/water mixtures to isolate the pure product (purity >98%) .
• Regulatory Alignment : Follow ICH Q3A/B guidelines for impurity profiling .

Q. How does the electron-withdrawing chloro group influence reactivity in cross-coupling reactions?

• Activation Effects : The chloro group deactivates the aromatic ring, directing electrophiles to the para-methoxy position.
• Suzuki-Miyaura Coupling : Requires Pd(OAc)₂/XPhos catalysts and elevated temperatures (80–100°C) for efficient aryl-aryl bond formation .

Q. What in vitro assays are suitable for evaluating biological activity?

• Enzyme Inhibition : Test against cyclooxygenase (COX) or cytochrome P450 isoforms using fluorogenic substrates.
• Cytotoxicity Screening : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7) with IC₅₀ calculations .

Q. How can kinetic studies elucidate degradation pathways under acidic/basic conditions?

• pH-Variable Stability Testing : Monitor aldehyde oxidation to carboxylic acid using UV-Vis spectroscopy (λ = 270–300 nm).
• Arrhenius Analysis : Determine activation energy (Eₐ) for degradation to recommend storage conditions .